Cas no 1377248-58-2 (3-Methoxy-4-nitrophenylboronic acid)

• Product Name: 3-Methoxy-4-nitrophenylboronic acid
• CAS No: 1377248-58-2
• MF: C₇H₈BNO₅
• MW: 196.953122138977
• MDL: MFCD21609543
• CID: 2772337
• PubChem ID: 70699904
• Update Time: 2025-06-10

3-Methoxy-4-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-4-nitrophenyl)boronic acid
• 3-Methoxy-4-nitrophenylboronic acid;
• CS-0178341
• 1377248-58-2
• 3-Methoxy-4-nitrophenylboronic acid
• MFCD21609543
• G71727
• CFC24858
• Boronic acid, B-(3-methoxy-4-nitrophenyl)-
• AKOS024438526
• DTXSID10743017
• (3-methoxy-4-nitrophenyl)boronicacid
• BS-20881

• MDL： MFCD21609543
• Inchi： 1S/C7H8BNO5/c1-14-7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4,10-11H,1H3
• InChI Key： JRILQEOSUUIULP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(B(O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.05000
• Monoisotopic Mass: 197.0495525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.51000
• LogP: -0.19360

Additional information on 3-Methoxy-4-nitrophenylboronic acid

Research Brief on 3-Methoxy-4-nitrophenylboronic acid (CAS: 1377248-58-2) in Chemical Biology and Pharmaceutical Applications

3-Methoxy-4-nitrophenylboronic acid (CAS: 1377248-58-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical building block in the synthesis of various bioactive molecules and as a probe in biochemical assays. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the most notable applications of 3-Methoxy-4-nitrophenylboronic acid is its role in the development of proteasome inhibitors. Proteasomes play a crucial role in protein degradation, and their dysregulation is associated with numerous diseases, including cancer and neurodegenerative disorders. Researchers have utilized this boronic acid derivative to design potent and selective inhibitors that target the proteasome's chymotrypsin-like activity. Recent preclinical studies have demonstrated the compound's efficacy in inducing apoptosis in cancer cells, making it a promising candidate for further investigation in oncology.

In addition to its therapeutic potential, 3-Methoxy-4-nitrophenylboronic acid has been employed as a key intermediate in the synthesis of boron-containing drugs. Boron's unique properties, such as its ability to form stable covalent bonds with biological targets, have made it an attractive element in drug design. The compound's nitro and methoxy functional groups provide sites for further chemical modifications, enabling the creation of libraries of derivatives with diverse biological activities. Recent high-throughput screening efforts have identified several derivatives with enhanced pharmacokinetic profiles and target specificity.

Another emerging application of this compound is in the field of chemical biology, where it is used as a molecular probe to study protein-ligand interactions. Its boronic acid moiety can form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool for investigating carbohydrate-binding proteins and enzymes. Recent studies have leveraged this property to develop novel assays for detecting glycosylation patterns on cell surfaces, which are critical in understanding cellular communication and disease mechanisms.

Despite its promising applications, challenges remain in the optimization of 3-Methoxy-4-nitrophenylboronic acid-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided insights into optimizing these parameters. For instance, molecular docking simulations have identified key interactions between the compound and its biological targets, guiding the design of more effective derivatives.

In conclusion, 3-Methoxy-4-nitrophenylboronic acid (CAS: 1377248-58-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to biochemical probing, with recent studies underscoring its potential in targeted therapies and diagnostic assays. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.